2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid

• IUPAC Name: 2-morpholin-4-yl-5-(thiophene-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C16H16N2O4S/c19-15(14-2-1-9-23-14)17-11-3-4-13(12(10-11)16(20)21)18-5-7-22-8-6-18/h1-4,9-10H,5-8H2,(H,17,19)(H,20,21)
• InChI Key: BDSZSMQHPDDILC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CS3)C(=O)O
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid, also known as MTB, is a small molecule compound that has been studied for its potential therapeutic effects. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid is not fully understood, but it is believed to act through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. This compound has been found to selectively inhibit COX-2, which is upregulated in response to inflammation. By inhibiting COX-2, this compound reduces the production of prostaglandins, which are responsible for the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been found to exhibit antitumor effects by inhibiting cell proliferation and inducing cell cycle arrest in cancer cells. This compound has been shown to reduce the levels of proinflammatory cytokines and prostaglandins, which are responsible for the inflammatory response. This compound has also been found to reduce the expression of cyclin D1 and cyclin E, which are involved in cell cycle progression.

Advantages and Limitations for Lab Experiments

2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. It has been studied extensively in various animal models and has been found to exhibit anti-inflammatory, analgesic, and antitumor effects. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on 2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its efficacy and safety in humans, particularly in the treatment of inflammatory diseases and cancer. This compound can also be used as a lead compound for the development of new anti-inflammatory and antitumor drugs. Further research on this compound can lead to the development of novel therapeutic agents with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a small molecule compound that exhibits anti-inflammatory, analgesic, and antitumor effects. Its mechanism of action involves the inhibition of COX-2, which reduces the production of prostaglandins. This compound has several advantages for lab experiments, but more research is needed to determine its efficacy and safety in humans. Future research on this compound can lead to the development of novel therapeutic agents for the treatment of inflammatory diseases and cancer.

Synthesis Methods

The synthesis of 2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid involves the reaction of 2-aminobenzoic acid with 2-thiophenecarbonyl chloride to form 2-(2-thienylcarbonylamino)benzoic acid. This intermediate is then reacted with morpholine to form the final product, this compound. The synthesis of this compound has been reported in several studies, and the purity and yield of the compound can be optimized by adjusting the reaction conditions.

Scientific Research Applications

2-(4-morpholinyl)-5-[(2-thienylcarbonyl)amino]benzoic acid has been studied for its potential therapeutic effects in various disease models. In a study conducted on rats with adjuvant-induced arthritis, this compound was found to exhibit anti-inflammatory and analgesic effects by reducing the levels of proinflammatory cytokines and prostaglandins. This compound has also been studied for its potential use in cancer therapy. In a study conducted on human breast cancer cells, this compound was found to inhibit cell proliferation and induce cell cycle arrest by downregulating the expression of cyclin D1 and cyclin E.